1-(6-[1,3]Dioxolan-2-yl-pyridin-2-yl)ethanone

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 1-[6-(1,3-dioxolan-2-yl)pyridin-2-yl]ethanone
• InChI: InChI=1S/C10H11NO3/c1-7(12)8-3-2-4-9(11-8)10-13-5-6-14-10/h2-4,10H,5-6H2,1H3
• InChI Key: MILYXZXQRSUYLX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=N1)C2OCCO2

Description

1-(6-[1,3]Dioxolan-2-yl-pyridin-2-yl)ethanone is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.88 g of 2-[1,3]dioxolan-2-yl-pyridine-2-carbonitrile (4.99 mmol) is dissolved in 10 ml of tetrahydrofuran. 3.50 ml of a 3M solution of methylmagnesium bromide in diethyl ether are introduced dropwise into the solution cooled to -10° C. The reaction mixture is stirred for 3 hours at room temperature under a nitrogen atmosphere. The mixture is poured into a saturated aqueous solution of ammonium chloride, the mixture is extracted with ethyl acetate, the organic phase is washed with a saturated aqueous solution of ammonium chloride and then dried over magnesium sulfate, filtered and concentrated under vacuum. The title product is isolated by chromatography on a silica column (eluent: chloroform). 0.80 g of a yellow oil is recovered.